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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of ammonium propionate and
pure propionic acid as feed preservatives. The information presented is supported by
experimental data to assist researchers and professionals in making informed decisions for
feed formulation and preservation strategies.

Overview and Mechanism of Action

Propionic acid and its salt, ammonium propionate, are widely used as mold inhibitors in
animal feed.[1][2] Their primary function is to prevent the growth of molds and some bacteria,
thereby preserving the nutritional quality and extending the shelf life of feedstuffs.[3]

Propionic Acid: A colorless, corrosive liquid with a pungent odor, propionic acid is a highly
effective antimicrobial agent.[1] Its primary mechanism of action involves lowering the pH of the
feed, creating an environment that is inhospitable to the growth of fungi and bacteria.[1] The
undissociated form of the acid penetrates the microbial cell membrane and dissociates inside
the cell, lowering the intracellular pH and inhibiting essential metabolic processes, ultimately
leading to cell death.[4]

Ammonium Propionate: This is the salt formed from the reaction of propionic acid and
ammonia.[2] It is often preferred in practical applications due to its solid, less corrosive nature
and reduced pungent odor compared to pure propionic acid, making it safer and easier to
handle.[1] In the presence of moisture within the feed, ammonium propionate dissociates to
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release propionic acid, which then exerts its antimicrobial effect.[5] Some commercial products
feature "activated” ammonium propionates, which are formulated to enhance their efficacy.[3]

The following diagram illustrates the basic mechanism of action for propionic acid.
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Caption: Mechanism of propionic acid antimicrobial activity.

Comparative Efficacy Data

The efficacy of feed preservatives can be assessed by their ability to inhibit mold growth,
maintain feed quality, and support animal performance.

Mold Inhibition

Studies have consistently shown that propionic acid and its salts are effective mold inhibitors.
The choice between pure propionic acid and ammonium propionate often comes down to
application-specific factors and handling considerations.
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An experiment comparing various organic acids at an application rate of 3 Ib/ton in feed with
14% moisture demonstrated that propionic acid provided the longest protection against

molding.[1]
Preservative Days to Mold
Propionic Acid 25
Acetic Acid 18
Butyric Acid 15
Sorbic Acid 12
Formic Acid 6

Table 1: Comparative efficacy of different organic acids in preventing mold growth in finished
feed.[1]

Further research has indicated that among the propionate salts, ammonium propionate is
more effective than others due to its higher water solubility (90%), which allows for better
dissociation and distribution of propionic acid within the feed matrix.[1] An experiment
comparing different propionate salts at the same concentration (0.1% propionate content) in
high-moisture grains yielded the following results:[1]

Propionate Salt Days to Mold
Ammonium Propionate 19
Sodium Propionate 13
Calcium Propionate 10

Table 2: Efficacy of different propionate salts in preserving high-moisture grains.[1]

A commercial-scale study on poultry feed stored under summer conditions found that propionic
acid at 0.3% (w/v) was more effective than calcium propionate at 0.5% (w/v) in preventing
heating and mold growth.[6]
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Treatment Days to Onset of Heating Maximum CO2 Level
Control (Untreated) 19 18%

Calcium Propionate (0.5%) 26 12.2%

Propionic Acid (0.3%) 53 9%

Table 3: Comparison of propionic acid and calcium propionate as fungistats in poultry feed.[6]

Animal Performance

While the primary role of these preservatives is to maintain feed quality, a well-preserved feed
indirectly supports animal performance by preventing nutrient degradation and the formation of
mycotoxins. Organic acids, including propionic acid and its salts, have been shown to have
beneficial effects on animal performance, though direct comparative data between pure
propionic acid and ammonium propionate is limited.

A study involving broiler chickens showed that supplementation with a mixture of organic acid
salts, including calcium propionate and ammonium formate (3 g/kg of diet), led to increased live
weight and weight gain at day 21 compared to a control group.[7] Another study reported that a
blend of 70% formic acid and 30% propionic acid improved performance in broilers.[2]

Parameter Control Organic Acid Salts

Live Weight Gain (Day 21) - Increased (P < 0.05)

Feed Conversion Ratio (Day

No Significant Difference
42)

Table 4: Effect of organic acid salt supplementation on broiler performance (Ammonium
formate and Calcium propionate at 3 g/kg diet).[7]

Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate evaluation of
feed preservative efficacy.
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In Vitro Mold Inhibition Assay

This protocol provides a method for assessing the minimum inhibitory concentration (MIC) of a
preservative against specific mold species.
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Caption: Workflow for in vitro mold inhibition assay.

Methodology:

e Fungal Culture Preparation: Isolate and culture target mold species (e.g., Aspergillus flavus,
Penicillium spp.) on a suitable agar medium. Prepare a spore suspension and adjust the
concentration using a hemocytometer.

e Preservative Dilution: Prepare a series of dilutions of ammonium propionate and pure
propionic acid in sterile distilled water.

e Media Preparation: Autoclave the growth medium (e.g., Potato Dextrose Agar) and cool to
45-50°C.

 Incorporation of Preservative: Add the preservative dilutions to the molten agar to achieve
the desired final concentrations. Also, prepare a control plate with no preservative.

 Inoculation: Pour the agar into petri dishes. Once solidified, inoculate the center of each
plate with a known volume of the spore suspension.

 Incubation: Incubate the plates at an optimal temperature (e.g., 25-28°C) for a specified
period (e.g., 7-14 days).

» Evaluation: Measure the diameter of fungal growth daily. The MIC is the lowest concentration
of the preservative that completely inhibits visible fungal growth.
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Feed Stability Trial

This protocol is designed to evaluate the effectiveness of preservatives in a feed matrix over
time.

Methodology:

Feed Preparation: Prepare a homogenous batch of the target animal feed.

o Treatment Application: Divide the feed into treatment groups: a control group (no
preservative), a group with ammonium propionate, and a group with pure propionic acid at
specified inclusion rates. Apply the preservatives uniformly to the feed.

o Storage Conditions: Store the treated and control feed in containers that allow for some air
exchange to simulate on-farm storage conditions. Maintain a constant temperature and
humidity.

o Sampling: Collect samples from each treatment group at regular intervals (e.g., 0, 15, 30, 45,
and 60 days).

e Analysis:

o Microbiological Analysis: Determine the total mold count using standard plating
techniques.

o CO2 Production: Measure the concentration of carbon dioxide in the headspace of the
storage containers using gas chromatography as an indicator of microbial respiration and
spoilage.[8]

o Nutrient Analysis: Analyze the samples for key nutrients (e.g., crude protein, fat, fiber) to
assess nutrient preservation.

Practical Considerations and Safety
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Feature Pure Propionic Acid Ammonium Propionate

White crystalline

Physical Form Colorless liquid
powder/granules
Odor Pungent, strong Mild
) Corrosive to steel and other )
Corrosiveness ) Less corrosive
materials

Requires specialized handling
Handling Safety and safety equipment due to Safer and easier to handle

corrosiveness and fumes

Relatively volatile, may have a  Less volatile, potentially longer

Volatility ) o ) o
shorter residual time in feed residual activity
- o ] Highly soluble in water (90%)
Solubility Miscible with water o
Conclusion

Both pure propionic acid and ammonium propionate are highly effective feed preservatives.

» Pure propionic acid demonstrates excellent antimicrobial efficacy, often showing superior
performance in direct comparisons of mold inhibition.[1][6] However, its corrosive nature,
pungent odor, and volatility present significant handling and application challenges.[1]

« Ammonium propionate offers a practical alternative with comparable efficacy in many
situations. Its key advantages are improved safety and ease of handling, reduced
corrosiveness, and lower volatility.[1] Its high water solubility contributes to its effectiveness
as a mold inhibitor, surpassing other propionate salts.[1]

The choice between these two preservatives will depend on the specific application, available
equipment for handling and application, cost considerations, and safety protocols in place. For
applications where handling safety and equipment longevity are primary concerns, ammonium
propionate is a superior choice. In situations where maximum potency is required and
appropriate handling measures can be strictly enforced, pure propionic acid may be preferred.
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The development of "activated” ammonium propionates may further enhance the efficacy of
this salt, potentially offering the benefits of both safety and superior performance.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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